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Compound of Interest

Compound Name: 19:0 PC

Cat. No.: B15577822

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 1,2-dinonadecanoyl-sn-glycero-3-phosphocholine (19:0 PC), a key
reagent in various research applications. Adherence to these procedures will minimize risks
and ensure proper disposal, fostering a culture of safety and responsibility in your laboratory.

Immediate Safety and Handling Information

19:0 PC is commonly supplied in two forms: a solid powder and a solution in chloroform. The
required personal protective equipment (PPE) and handling procedures differ significantly
depending on the form.

For solid (powder) 19:0 PC:

The solid form of 19:0 PC is not classified as a hazardous substance. However, standard
laboratory safety precautions should always be observed.

o Personal Protective Equipment (PPE):
o Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent skin contact.
o Eye Protection: Safety glasses or goggles are required to protect from dust particles.

o Lab Coat: A standard lab coat should be worn to protect clothing.
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e Handling:
o Avoid generating dust when handling the powder.
o Use in a well-ventilated area.
o Wash hands thoroughly after handling.
o Spill Cleanup:
o In case of a spill, sweep up the solid material carefully to avoid creating dust.
o Place the spilled material into a suitable container for disposal.
e Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. While not
classified as hazardous, it should not be disposed of in general waste streams without
consulting your institution's environmental health and safety (EHS) office.

For 19:0 PC in Chloroform:

When dissolved in chloroform, the primary hazards are associated with the solvent. Chloroform
is harmful if swallowed, toxic if inhaled, causes skin and serious eye irritation, and is a
suspected carcinogen and reproductive toxin.

o Personal Protective Equipment (PPE):

o Gloves: Use chemical-resistant gloves (e.g., Viton® or laminate) suitable for working with
chlorinated solvents. Standard nitrile gloves are not recommended for prolonged contact.

o Eye Protection: Chemical safety goggles are mandatory. A face shield is recommended if
there is a risk of splashing.

o Respiratory Protection: All handling of 19:0 PC in chloroform should be conducted in a
certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not available,
a respirator with an appropriate organic vapor cartridge may be required, based on a risk
assessment.
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o Lab Coat: A chemical-resistant lab coat or apron should be worn over a standard lab coat.
e Handling:

ALWAYS handle in a chemical fume hood.

[e]

o

Avoid contact with skin and eyes.

[¢]

Keep the container tightly closed when not in use.

[e]

Prevent the release of vapors into the work environment.
o Spill Cleanup:
o In the event of a spill, evacuate the area if necessary.
o Wear appropriate PPE, including respiratory protection.
o Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
e Disposal:

o Dispose of unused 19:0 PC in chloroform and any contaminated materials as hazardous
waste.

o Follow all institutional and regulatory guidelines for the disposal of chlorinated solvents.

Quantitative Data Summary
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Property 19:0 PC (Solid) 19:0 PC in Chloroform
Physical State Solid (Powder) Liquid

Storage Temperature -20°C[1] -20°C

Purity >99%][1] >99% (of 19:0 PC)
Molecular Formula CasH92NOsP[1] Ca6H92NOsP in CHCI3

Molecular Weight

818.198 g/mol [1]

818.198 g/mol (solute)

Hazard Classification

Not classified as hazardous

Harmful, Toxic, Irritant,
Carcinogen, Reproductive

Toxin

Safe Handling Workflow

The following diagram outlines the key decision points and procedural steps for the safe

handling of 19:0 PC from receipt to disposal.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.avantiresearch.com/en-gb/products/product/850367-190-pc
https://www.avantiresearch.com/en-gb/products/product/850367-190-pc
https://www.avantiresearch.com/en-gb/products/product/850367-190-pc
https://www.avantiresearch.com/en-gb/products/product/850367-190-pc
https://www.benchchem.com/product/b15577822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 19:0 PC

Receive 19:0 PC Shipment

Check Physical Form

Solid (Powder) Solution in Chloroform

Enhanced PPE:

- Chemical Resistant Lab Coat
- Chemical Resistant Gloves
- Goggles/Face Shield
- Work in Fume Hood

Standard PPE:
- Lab Coat
- Gloves
- Safety Glasses

Store at -20°C

Handling and Use

Solid Waste Spill Cleanup (Solid) Spill Cleanup (Chloroform) Liquid Waste

Disposal (Non-Hazardous Waste - Consult EHS) Disposal (Hazardous Waste)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 19:0 PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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